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Compound of Interest

Compound Name:
4-Chloro-2-methyl-3-

nitrobenzotrifluoride

Cat. No.: B12083901

Get Quote

An In-depth Technical Guide to 4-Chloro-3-
nitrobenzotrifluoride
A Note to the Reader: This technical guide provides comprehensive data for 4-Chloro-3-

nitrobenzotrifluoride (CAS No. 121-17-5). Extensive searches did not yield specific

physicochemical data, synthesis protocols, or applications for the requested compound, 4-
Chloro-2-methyl-3-nitrobenzotrifluoride, suggesting it is not a commonly synthesized or

commercially available chemical. The following information is presented on its close structural

analog, which is well-documented and widely used in industrial and research settings.

Introduction
4-Chloro-3-nitrobenzotrifluoride is a significant intermediate in the synthesis of various fine

chemicals, particularly in the agrochemical and pharmaceutical industries.[1][2] Its

trifluoromethyl group and the specific arrangement of chloro and nitro substituents on the

benzene ring impart unique reactivity, making it a versatile building block for more complex

molecules. This guide will delve into its core physicochemical properties, synthesis

methodologies, key applications, and essential safety and handling protocols.
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Physicochemical Properties
4-Chloro-3-nitrobenzotrifluoride is a yellow, combustible liquid at room temperature.[3] The

presence of the electron-withdrawing trifluoromethyl and nitro groups significantly influences its

chemical behavior and physical properties.

Property Value Source

Molecular Formula C₇H₃ClF₃NO₂ [3][4][5][6][7]

Molecular Weight 225.55 g/mol [3][4][5][6][7]

Density 1.511 g/mL at 25 °C [3][7]

CAS Number 121-17-5 [3][4][5][7][8]

Boiling Point 222 °C [3][7]

Melting Point -2.0 °C [3][7]

Flash Point 101 °C [3][7]

Water Solubility Insoluble [7]

Appearance Yellow Liquid [3][8]

Synthesis and Reaction Pathways
The primary industrial synthesis of 4-chloro-3-nitrobenzotrifluoride involves the nitration of p-

chlorobenzotrifluoride. This electrophilic aromatic substitution reaction is typically carried out

using a mixture of nitric acid and sulfuric acid.[9]

A cleaner preparation method has been developed using an ionic liquid as both a catalyst and

a solvent with p-chlorobenzotrifluoride and ammonium nitrate as the raw materials.[1][2] This

method allows for easier separation of the product and recycling of the catalyst.

Below is a generalized workflow for the synthesis of 4-chloro-3-nitrobenzotrifluoride.
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Caption: Generalized workflow for the synthesis of 4-chloro-3-nitrobenzotrifluoride.

Applications in Drug Development and
Agrochemicals
The reactivity of the chloro and nitro groups on the 4-chloro-3-nitrobenzotrifluoride ring makes it

a valuable intermediate for creating a variety of derivatives. The trifluoromethyl group is often

incorporated into pharmaceutical and agrochemical compounds to enhance properties such as

metabolic stability and binding affinity.[10]

Herbicide Synthesis: It serves as a key building block for several herbicides. The

trifluoromethyl group is a common feature in many modern agrochemicals.

Pharmaceutical Intermediates: Substituted nitroaromatics are precursors for a wide range of

bioactive molecules and drugs.[9] The synthesis of novel fluorine-containing heterocyclic

compounds often starts from intermediates like 4-chloro-3-nitrobenzotrifluoride.[2]

Safety and Handling
4-Chloro-3-nitrobenzotrifluoride is a hazardous substance and must be handled with

appropriate safety precautions.

Health Hazards: It is harmful if swallowed and causes skin and serious eye irritation. It may

also cause respiratory irritation.
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection. In case of inadequate ventilation, use a suitable respirator.

Handling: Use in a well-ventilated area. Avoid breathing fumes, mist, spray, or vapors. Wash

hands and any exposed skin thoroughly after handling.

Storage: Store in a cool, well-ventilated place away from heat, sparks, and open flames.

Keep containers tightly closed.

In case of fire: Use water spray, carbon dioxide (CO2), or dry chemical extinguishers.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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